Cas no 1215776-03-6 (N-(4,7-dimethyl-1,3-benzothiazol-2-yl)-N-[3-(morpholin-4-yl)propyl]-2-phenoxyacetamide hydrochloride)

• Product Name: N-(4,7-dimethyl-1,3-benzothiazol-2-yl)-N-[3-(morpholin-4-yl)propyl]-2-phenoxyacetamide hydrochloride
• CAS No: 1215776-03-6
• MF: C₂₄H₃₀ClN₃O₃S
• MW: 476.031303882599
• CID: 5473371
• Update Time: 2025-05-24

N-(4,7-dimethyl-1,3-benzothiazol-2-yl)-N-[3-(morpholin-4-yl)propyl]-2-phenoxyacetamide hydrochloride Chemical and Physical Properties

Names and Identifiers

• Acetamide, N-(4,7-dimethyl-2-benzothiazolyl)-N-[3-(4-morpholinyl)propyl]-2-phenoxy-, hydrochloride (1:1)
• N-(4,7-dimethyl-1,3-benzothiazol-2-yl)-N-[3-(morpholin-4-yl)propyl]-2-phenoxyacetamide hydrochloride

• Inchi： 1S/C24H29N3O3S.ClH/c1-18-9-10-19(2)23-22(18)25-24(31-23)27(12-6-11-26-13-15-29-16-14-26)21(28)17-30-20-7-4-3-5-8-20;/h3-5,7-10H,6,11-17H2,1-2H3;1H
• InChI Key： XRZXHCKOKVEKLX-UHFFFAOYSA-N
• SMILES： N(C1SC2=C(C=CC(C)=C2N=1)C)(CCCN1CCOCC1)C(=O)COC1C=CC=CC=1.Cl

Additional information on N-(4,7-dimethyl-1,3-benzothiazol-2-yl)-N-[3-(morpholin-4-yl)propyl]-2-phenoxyacetamide hydrochloride

N-(4,7-Dimethyl-1,3-Benzothiazol-2-Yl)-N-[3-(Morpholin-4-Yl)Propyl]-2-Phenoxyacetamide Hydrochloride: A Comprehensive Overview

N-(4,7-Dimethyl-1,3-benzothiazol-2-yl)-N-[3-(morpholin-4-yl)propyl]-2-phenoxyacetamide hydrochloride is a compound with the CAS number 1215776-03-6. This compound has garnered significant attention in the field of organic chemistry and pharmacology due to its unique structural features and potential therapeutic applications. The molecule is characterized by a benzothiazole ring system, which is a fused bicyclic structure consisting of a benzene ring and a thiazole moiety. The presence of methyl groups at positions 4 and 7 of the benzothiazole ring adds to its structural complexity and may influence its pharmacokinetic properties.

The compound also features a morpholine group attached to a propyl chain, which is further connected to an acetamide moiety. This combination of functional groups suggests that the molecule may exhibit interesting biological activities. Recent studies have explored the potential of this compound in various therapeutic areas, including anti-inflammatory, analgesic, and anti-cancer activities. For instance, research has demonstrated that the benzothiazole core can act as a scaffold for designing molecules with anti-inflammatory properties, potentially targeting cyclooxygenase (COX) enzymes.

One of the key aspects of this compound is its hydrochloride salt form. The hydrochloride salt is often preferred in pharmaceutical applications due to its enhanced solubility and stability compared to the free base. This property makes it more amenable for formulation into various drug delivery systems. Moreover, the morpholine group in the molecule is known to enhance bioavailability by improving membrane permeability, which is crucial for effective drug delivery.

Recent advancements in computational chemistry have allowed researchers to predict the pharmacokinetic profile of this compound with greater accuracy. Molecular docking studies have revealed that the compound may interact with key biological targets such as G-protein coupled receptors (GPCRs) and kinases. These findings suggest that it could be a promising candidate for drug development in conditions where these targets are implicated, such as neurodegenerative diseases or cancer.

In terms of synthesis, this compound can be prepared through a multi-step process involving nucleophilic substitution and coupling reactions. The use of microwave-assisted synthesis has been reported to significantly reduce reaction times while maintaining high yields. Such methods are increasingly favored in modern drug discovery due to their efficiency and sustainability.

The structural versatility of N-(4,7-Dimethyl-1,3-benzothiazol-2-yl)-N-[3-(morpholin-4-yl)propyl]-2-phenoxyacetamide hydrochloride also makes it an attractive candidate for further chemical modifications. Researchers are currently exploring analogs with variations in the substituents on the benzothiazole ring or modifications to the morpholine group to optimize its biological activity and pharmacokinetic profile.

In conclusion, this compound represents an exciting area of research with potential applications in drug development. Its unique structure, combined with promising biological activities and favorable pharmacokinetic properties, positions it as a valuable tool in advancing therapeutic interventions across various disease states.